Cas no 15492-48-5 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III))

• Product Name: Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III)
• CAS No: 15492-48-5
• MF: C₃₃H₅₇O₆Pr
• MW: 690.709745168686
• MDL: MFCD00000027
• CID: 87557
• PubChem ID: 87577038
• Update Time: 2025-04-18

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) Chemical and Physical Properties

Names and Identifiers

• Praseodynium-2,2,6,6-tetramethyl-3,5-heptanedionate
• Praseodymium(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
• resolve-al pr
• Praseodymium-DPM
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium (III)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) [NMR Shift Reagent]
• PRASEODYMIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• PR(TMHD)3
• Pr(dpm)3
• praseodymium(3+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• Praseodymium(3+);2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• Tris(dipivaloylmethanato)praseodymium
• Praseodymium(III)-DPM
• Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato)-
• NSC 143519
• EINECS 239-522-0
• Tris(dipivalomethanato)praseodymium
• DTXSID80870884
• Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-, (OC-6-11)-
• Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO,kappaO')-, (OC-6-11)-
• Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO3,kappaO5)-, (OC-6-11)-
• Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-.kappa.O,.kappa.O')-, (OC-6-11)-
• 15492-48-5
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium
• Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O')praseodymium
• Tris(2，2，6，6-tetramethyl-3，5-heptanedionato)praseodymium(III)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III)

• MDL： MFCD00000027
• Inchi： 1S/3C11H20O2.Pr/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b3*8-7-;
• InChI Key： HDONDLBRVFKILD-LWTKGLMZSA-K
• SMILES： [Pr+3].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 562.42300
• Monoisotopic Mass: 690.323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: 219.0 to 221.0 deg-C
• Boiling Point: 300°C
• Flash Point: No data available
• PSA: 78.90000
• LogP: 8.95540
• Solubility: Not determined

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-8-10-23
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones